Cas no 147283-79-2 (2(1H)-Pyridinone, 3-nitro-1-(2-propenyl)-)

• Product Name: 2(1H)-Pyridinone, 3-nitro-1-(2-propenyl)-
• CAS No: 147283-79-2
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1323444
• PubChem ID: 22405533
• Update Time: 2025-04-20

2(1H)-Pyridinone, 3-nitro-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-nitro-1-(2-propenyl)-
• 3-nitro-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one
• AKOS040818798
• 147283-79-2
• SCHEMBL7274698

• Inchi： 1S/C8H8N2O3/c1-2-5-9-6-3-4-7(8(9)11)10(12)13/h2-4,6H,1,5H2
• InChI Key： IFBHSOTWUHINBQ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45